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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the selectivity profile of SB-590885, a
potent and highly selective inhibitor of B-Raf kinase. The document summarizes key
guantitative data, details relevant experimental methodologies, and visualizes the associated
signaling pathway and experimental workflows.

Quantitative Selectivity Profile

SB-590885 is a triarylimidazole compound that demonstrates remarkable selectivity for B-Raf
kinase.[1] It exhibits potent inhibition of the oncogenic B-Raf V60OE mutant, a key driver in
several human cancers.[1][2] The inhibitory activity of SB-590885 is significantly higher for B-
Raf compared to its closely related isoform, c-Raf, and it shows minimal activity against a
broader panel of other human kinases.

The key quantitative metrics for the inhibitory potency of SB-590885 are summarized in the
table below.
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. Inhibition Constant  Binding Affinity Fold Selectivity (B-
Target Kinase .
(Ki app) (Kd) Raf vs. c-Raf)
B-Raf 0.16 nM 0.3 nM ~11-fold
c-Raf 1.72 nM Not Reported

Data compiled from multiple sources.[3][4]

In broader kinase screening, SB-590885 was profiled against a panel of 48 other human
kinases and displayed minimal off-target activity, underscoring its high selectivity.[3][4]

Mechanism of Action and Signaling Pathway

SB-590885 is an ATP-competitive inhibitor that binds to the active conformation of the B-Raf
kinase domain.[1] B-Raf is a central component of the mitogen-activated protein kinase
(MAPK/ERK) signaling pathway, which is crucial for regulating cell growth, proliferation, and
survival. In many cancers, mutations in the BRAF gene, particularly the V600OE mutation, lead
to constitutive activation of this pathway. By selectively inhibiting B-Raf, SB-590885 effectively
blocks downstream signaling to MEK and ERK, thereby inhibiting the proliferation of cancer

cells harboring the BRAF mutation.

The B-Raf/MEK/ERK signaling cascade is depicted in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b7944343?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/17145850/
https://pubmed.ncbi.nlm.nih.gov/17145850/
https://www.stemcell.com/products/sb590885.html
https://www.rndsystems.com/products/sb-590885_2650
https://www.selleckchem.com/products/SB590885.html
https://www.benchchem.com/product/b7944343/docs#sb-590885-a-technical-guide-to-its-selectivity-profile
https://www.benchchem.com/product/b7944343/docs#sb-590885-a-technical-guide-to-its-selectivity-profile
https://www.benchchem.com/product/b7944343/docs#sb-590885-a-technical-guide-to-its-selectivity-profile
https://www.benchchem.com/product/b7944343/docs#sb-590885-a-technical-guide-to-its-selectivity-profile
https://www.benchchem.com/product/b7944343?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7944343?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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